Cas no 2098088-22-1 (6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)

• Product Name: 6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• CAS No: 2098088-22-1
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 5044786
• Update Time: 2025-08-03

6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(3-phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 6-(3-phenylpropyl)-2-sulfanylidene-1H-pyrimidin-4-one
• 6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• Inchi： 1S/C13H14N2OS/c16-12-9-11(14-13(17)15-12)8-4-7-10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2,(H2,14,15,16,17)
• InChI Key： HOTCZNBPYDXUQS-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(CCCC2C=CC=CC=2)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2.2
• Topological Polar Surface Area: 73.2

Additional information on 6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

Introduction to 6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (CAS No. 2098088-22-1) and Its Emerging Applications in Chemical Biology

6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one, identified by its CAS number 2098088-22-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the thioxopyrimidinone class, a subclass of pyrimidine derivatives characterized by the presence of a sulfur atom in the ring system. The structural motif of 6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one incorporates a phenylpropyl side chain, which contributes to its distinct physicochemical properties and may play a crucial role in modulating its biological activity.

The synthesis and characterization of this compound have been the focus of several recent studies, highlighting its significance in medicinal chemistry. The thioxo group at the 2-position of the pyrimidine ring is particularly noteworthy, as it can influence both the electronic distribution and steric environment of the molecule. This feature makes 6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one a versatile scaffold for designing novel bioactive molecules.

In recent years, there has been a surge in research aimed at identifying small-molecule inhibitors for various therapeutic targets. The structural framework of 6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has been explored as a potential lead compound for developing drugs targeting enzymes involved in cancer metabolism and inflammation. For instance, studies have demonstrated its ability to interact with kinases and other enzymes implicated in signal transduction pathways relevant to disease progression.

One of the most compelling aspects of 6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one is its potential as an antimicrobial agent. The phenylpropyl side chain may enhance membrane permeability in bacterial cells, leading to increased intracellular accumulation of the compound and subsequent disruption of essential cellular processes. Preliminary studies have shown promising results when this compound is tested against multidrug-resistant bacterial strains, suggesting its utility in combating antibiotic-resistant infections.

The pharmacokinetic properties of 6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one are also under investigation. Its molecular structure suggests moderate solubility in both water and organic solvents, which could facilitate its formulation into various pharmaceutical dosage forms. Additionally, the presence of polar functional groups such as the thioxo group may contribute to its metabolic stability, allowing for prolonged half-life and improved bioavailability.

Another area of interest is the compound's potential role in neurodegenerative diseases. The thioxopyrimidinone scaffold has been reported to exhibit neuroprotective effects in several preclinical models. Specifically, 6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has shown promise in attenuating oxidative stress and inflammation associated with conditions like Alzheimer's disease and Parkinson's disease. Further research is needed to elucidate the precise mechanisms by which this compound exerts its neuroprotective effects.

The synthetic routes to 6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one have also been optimized for scalability and efficiency. Modern synthetic methodologies have enabled chemists to produce this compound with high purity and yield, making it more accessible for further biological evaluation. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex core structure of this molecule.

In conclusion,6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (CAS No. 2098088-22-1) represents a promising candidate for therapeutic intervention across multiple disease areas. Its unique structural features and demonstrated biological activity make it an attractive scaffold for drug discovery efforts. As research continues to uncover new applications for this compound,6-(3-Phenylpropyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one is poised to play a significant role in advancing our understanding of chemical biology and developing novel therapeutics.